(s)-1-(2-Furyl)-2-chloroethanol

• Molecular Formula: C6H7ClO2
• Molecular Weight: 146.57 g/mol
• IUPAC Name: (1S)-2-chloro-1-(furan-2-yl)ethanol
• InChI: InChI=1S/C6H7ClO2/c7-4-5(8)6-2-1-3-9-6/h1-3,5,8H,4H2/t5-/m1/s1
• InChI Key: YUBBGHLHXUVOHT-RXMQYKEDSA-N
• Isomeric SMILES: C1=COC(=C1)[C@@H](CCl)O
• Canonical SMILES: C1=COC(=C1)C(CCl)O

Description

(S)-1-(2-Furyl)-2-chloroethanol is a chiral chloroethanol derivative featuring a furan ring substituted at the 2-position. The compound’s structure combines a hydroxyl group, a chlorine atom, and a furyl substituent on adjacent carbons, resulting in a stereogenic center.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table compares (S)-1-(2-Furyl)-2-chloroethanol with key analogs based on molecular formulas, weights, and substituents:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituent	Source
(S)-1-(2-Furyl)-2-chloroethanol (inferred)	C₆H₇ClO₂	~158.57	N/A	2-Furyl	-
(S)-1-(2-Thienyl)-2-chloroethanol	C₇H₉ClOS	176.66	556025-95-7	2-Thienyl (sulfur)
2-Chloroethanol	C₂H₅ClO	80.51	107-07-3	No aromatic substituent
(1S)-2-Chloro-1-(4-ethylphenyl)ethanol	C₁₀H₁₃ClO	184.66	N/A	4-Ethylphenyl
(1S)-2-Chloro-1-(tetrahydronaphthalen-2-yl)ethanol	C₁₂H₁₅ClO	210.70	N/A	Tetrahydronaphthalenyl

Key Observations:

• Heterocyclic Influence : Replacing the furyl group (oxygen-containing) with thienyl (sulfur-containing) increases molecular weight by ~18.09 g/mol, reflecting sulfur’s higher atomic mass . Sulfur’s electronegativity and polarizability may alter reactivity compared to furan derivatives.
• Aromatic vs. Aliphatic Substituents: Substituted aromatic groups (e.g., 4-ethylphenyl, tetrahydronaphthalenyl) significantly increase molecular weight and hydrophobicity compared to 2-chloroethanol, which lacks aromaticity .
• Chirality : All listed analogs are chiral, with stereochemistry influencing biological activity and synthetic pathways.

Reactivity and Stability

• Substituted analogs like (S)-1-(2-Furyl)-2-chloroethanol may exhibit modified degradation pathways due to steric and electronic effects from the furyl group.
• Alkylation Potential: Chloroethanol derivatives can act as alkylating agents. For example, 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea generates 2-chloroethyl diazene hydroxide intermediates, which form carbonium ions capable of alkylating DNA . The furyl substituent in (S)-1-(2-Furyl)-2-chloroethanol may modulate this reactivity by altering electron density at the reactive center.